Cas no 147920-17-0 (Methanesulfonamide,N-[2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-6-yl]-)

• Product name: Methanesulfonamide,N-[2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-6-yl]-
• CAS No: 147920-17-0
• MF: C₂₂H₂₈N₆O₃S
• MW: 456.56112
• CID: 174776
• PubChem ID: 454732

Methanesulfonamide,N-[2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-6-yl]-
• N-[2-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazine-1-carbonyl]-1H-indol-6-yl]methanesulfonamide
• 1-((6-(Methylsulfonylamino)-2-indolyl)carbonyl)-4-(3-(isopropylamino)-2-pyridinyl)piperazine
• 1-[[6-(Methylsulfonylamino)-2-indolyl]carbonyl]-4-[3-(isopropylamino)-2-pyridinyl]piperazine
• N-[2-({4-[3-(propan-2-ylamino)pyridin-2-yl]piperazin-1-yl}carbonyl)-1H-indol-6-yl]methanesulfonamide
• CHEMBL37056
• BDBM2307
• DTXSID30163839
• 147920-17-0
• Piperazine, 1-(3-((1-methylethyl)amino)-2-pyridinyl)-4-((5-((methylsulfonyl)amino)-1H-indol-2-yl)carbonyl)-
• Piperazine, 1-[3-[(1-methylethyl)amino]-2-pyridinyl]-4-[[5-[(methylsulfonyl)amino]-1H-indol-2-yl]carbonyl]-
• N-[2-[4-[3-(isopropylamino)-2-pyridyl]piperazine-1-carbonyl]-1H-indol-6-yl]methanesulfonamide

• Inchi： InChI=1S/C22H28N6O3S/c1-15(2)24-18-5-4-8-23-21(18)27-9-11-28(12-10-27)22(29)20-13-16-6-7-17(14-19(16)25-20)26-32(3,30)31/h4-8,13-15,24-26H,9-12H2,1-3H3
• InChI Key： MNBKLKMYYXAKHM-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=CN=C1N1CCN(C(C2=CC3C(=CC(NS(C)(=O)=O)=CC=3)N2)=O)CC1)C

Computed Properties

• Exact Mass: 456.19464
• Monoisotopic Mass: 456.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 732°Cat760mmHg
• Flash Point: 396.5°C
• Refractive Index: 1.68
• PSA: 110.43